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Compound of Interest

Compound Name: Boc-N-Me-Leu-OH

Cat. No.: B558271 Get Quote

Essential Safety and Handling Guide for Boc-N-Me-
Leu-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Boc-N-
Me-Leu-OH (CAS 53363-89-6). The following procedures for operation and disposal are

designed to ensure the safety of laboratory personnel and compliance with standard laboratory

practices.

Chemical and Physical Properties
Property Value

Synonyms
Boc-N-methyl-L-leucine, N-(tert-

Butoxycarbonyl)-N-methyl-L-leucine

CAS Number 53363-89-6[1][2][3]

Molecular Formula C12H23NO4[3][4]

Molecular Weight 245.32 g/mol [1][2][3]

Form Solid[1][2]

Storage Class 11 (Combustible Solids)[1][2]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Boc-N-Me-Leu-OH to minimize exposure and

ensure personal safety.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or

glasses with side shields.

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents direct skin contact

with the chemical.

Respiratory Protection
NIOSH-approved N95 dust

mask.[1][2]

Necessary when handling the

powder to avoid inhalation of

dust.

Body Protection Laboratory coat.
Protects skin and clothing from

contamination.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Boc-N-Me-Leu-OH and

ensuring a safe laboratory environment.

Aspect Procedure

Handling

Work in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

dust.Avoid direct contact with skin and eyes.

[5]Do not breathe in the dust.[5]Wash hands

thoroughly after handling the substance.[5]

Storage

Store in a cool, dry, and well-ventilated area.

[5]Keep the container tightly closed when not in

use.[5]Store away from incompatible materials,

such as strong oxidizing agents.[5]

First Aid Measures
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In case of exposure, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

develops.

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Note: This first aid information is based on general laboratory safety guidelines for handling

chemical powders. Always refer to a specific Safety Data Sheet (SDS) if available and consult

with a medical professional.

Disposal Plan
All waste containing Boc-N-Me-Leu-OH must be managed as chemical waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a designated, labeled, and sealed

container for chemical waste.

Contaminated PPE
Dispose of as hazardous waste in accordance

with institutional and local regulations.

General Disposal

Disposal of chemical waste must be handled by

a licensed professional waste disposal service

in accordance with all local, state, and federal

regulations. Do not dispose of this chemical

down the drain or in regular trash.[5]

Experimental Protocol: N-Boc Deprotection
The following is a general protocol for the deprotection of the N-Boc group from an amino acid,

a common step in peptide synthesis. This procedure should be performed by trained personnel

in a controlled laboratory setting.

Materials:

Boc-protected amino acid (e.g., Boc-N-Me-Leu-OH)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Stir plate and stir bar

Round-bottom flask

Rotary evaporator

Procedure:

Dissolution: Dissolve the Boc-protected amino acid in dichloromethane (DCM) in a round-

bottom flask.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_Boc_Benzotriazole.pdf
https://www.benchchem.com/product/b558271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid Addition: Slowly add an excess of trifluoroacetic acid (TFA) to the solution. The reaction

is typically performed with a high concentration of TFA in DCM (e.g., 25-50% v/v).

Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by

an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS). The deprotection is usually complete within

1-2 hours.

Solvent Removal: Once the reaction is complete, remove the solvent and excess TFA using

a rotary evaporator.

Product Isolation: The resulting deprotected amino acid salt can be further purified if

necessary.

Workflow Diagrams
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Caption: Workflow for handling and using Boc-N-Me-Leu-OH.
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Waste Generation

Collection

Final Disposal

Solid Boc-N-Me-Leu-OH Waste
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Caption: Disposal plan for Boc-N-Me-Leu-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc-n-me-leu-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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